3-{4-[(3,4-Difluorophenyl)methoxy]phenyl}-N-methylprop-2-enamide

• CAS RN: 649740-47-6
• Molecular Formula: C17H15F2NO2
• Molecular Weight: 303.30 g/mol
• IUPAC Name: 3-[4-[(3,4-difluorophenyl)methoxy]phenyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C17H15F2NO2/c1-20-17(21)9-5-12-2-6-14(7-3-12)22-11-13-4-8-15(18)16(19)10-13/h2-10H,11H2,1H3,(H,20,21)
• InChI Key: FNIFSIQCHMRJJM-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C=CC1=CC=C(C=C1)OCC2=CC(=C(C=C2)F)F

Description

3-{4-[(3,4-Difluorophenyl)methoxy]phenyl}-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C17H15F2NO2 and its molecular weight is 303.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

500 mg (1.72 mmol) 3-[4-(3,4-difluoro-benzyloxy)-phenyl]-acrylic acid is suspended in 5 ml dichloromethane. 0.62 ml (8.6 mmol) thionyl chloride is added and the reaction mixture heated overnight to 45° C. Concentration leaves a yellowish tar which is dissolved again in 10 ml dichloromethane and treated with 1.1 ml of a 33% solution of methylamine in ethanol. After heating at 45° C. for 3 hours, the reaction mixture is filtered and the filtrate concentrated. Chromatography (silica gel, dichloromethane/methanol) yields 136 mg (26%) of a colorless solid. MS: m/e=304.1 (M++H).